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Compound of Interest

Compound Name: Ticagrelor-d4

Cat. No.: B15573000

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of Ticagrelor-d4, a deuterated analog of the antiplatelet drug Ticagrelor. While the
safety data sheets (SDS) referenced primarily pertain to Ticagrelor, the disposal protocols are
directly applicable to its deuterated form due to their chemical similarities.

Hazard Profile

Ticagrelor is classified as hazardous to the aquatic environment, with long-lasting effects[1][2]
[3]. Therefore, it is imperative that this compound and its deuterated form, Ticagrelor-d4, are
not disposed of via standard waste streams or poured down drains[1].

Key Hazard Statements:
e H411: Toxic to aquatic life with long lasting effects[1].

o H319: Causes serious eye irritation.

Step-by-Step Disposal Procedure

Adherence to the following steps will ensure the safe and compliant disposal of Ticagrelor-d4.

1. Personal Protective Equipment (PPE): Before handling Ticagrelor-d4 for disposal, ensure
you are wearing appropriate PPE. This includes, but is not limited to:
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Safety goggles with side-shields.

Chemical-resistant gloves.

A lab coat or other protective clothing.

. Waste Collection and Segregation:

Solid Waste: All solid Ticagrelor-d4 waste, including unused or expired material and
contaminated consumables (e.g., weighing paper, pipette tips), should be collected in a
designated, clearly labeled, and sealed hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

Contaminated Packaging: Empty containers that held Ticagrelor-d4 must be treated as
hazardous waste as they will retain product residue. These containers should be collected
along with other solid waste.

Solutions: Solutions containing Ticagrelor-d4 should be collected in a designated, sealed,
and clearly labeled hazardous waste container for liquid chemical waste.

. Spillage Management: In the event of a spill:

Avoid the generation of dust.

Wearing appropriate PPE, carefully collect the spilled material.

Transfer the spilled substance into a suitable container for disposal.

Clean the spillage area with water and collect the cleaning materials for disposal as
hazardous waste.

Prevent the spill from entering drains or water courses.

. Final Disposal:

The primary and recommended method for the final disposal of Ticagrelor-d4 is through
incineration by an accredited disposal contractor or a licensed hazardous material disposal
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o Contact your institution's EHS office to arrange for the pickup and disposal of the collected
hazardous waste. They will have established procedures with certified waste management

vendors.

e |tis crucial to consult and comply with all local and national legislation regarding hazardous

waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Ticagrelor-d4.
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Caption: Workflow for the safe disposal of Ticagrelor-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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